Cas no 1803600-65-8 (3-3-(Benzyloxy)phenyl-1H-pyrazole)

• Product Name: 3-3-(Benzyloxy)phenyl-1H-pyrazole
• CAS No: 1803600-65-8
• CID: 4617405
• PubChem ID: 86775183
• Update Time: 2025-05-20

3-3-(Benzyloxy)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-3-(Benzyloxy)phenyl-1H-pyrazole

Additional information on 3-3-(Benzyloxy)phenyl-1H-pyrazole

Recent Advances in the Study of 3-3-(Benzyloxy)phenyl-1H-pyrazole (CAS: 1803600-65-8): A Promising Scaffold in Medicinal Chemistry

The compound 3-3-(Benzyloxy)phenyl-1H-pyrazole (CAS: 1803600-65-8) has recently emerged as a significant focus in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold has demonstrated potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. Recent studies have explored its molecular interactions, structure-activity relationships (SAR), and optimization strategies to enhance its efficacy and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 3-3-(Benzyloxy)phenyl-1H-pyrazole derivatives on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The researchers synthesized a series of analogs and evaluated their COX-2 selectivity using in vitro assays. The results indicated that certain substitutions on the pyrazole ring significantly improved both potency and selectivity, with IC50 values in the nanomolar range. These findings suggest the potential of this scaffold for developing novel anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

In the field of oncology, a recent preprint on bioRxiv highlighted the role of 3-3-(Benzyloxy)phenyl-1H-pyrazole in targeting protein kinases involved in cancer cell proliferation. The study utilized molecular docking and kinetic analyses to identify specific interactions between the compound and the ATP-binding sites of kinases such as EGFR and BRAF. Notably, the benzyloxy moiety was found to enhance binding affinity through hydrophobic interactions, while the pyrazole core contributed to hydrogen bonding with key residues. These insights could guide the design of next-generation kinase inhibitors with improved specificity.

Another significant development involves the antimicrobial potential of this scaffold. A 2024 publication in European Journal of Medicinal Chemistry reported that 3-3-(Benzyloxy)phenyl-1H-pyrazole derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. Mechanistic studies revealed that these compounds disrupt bacterial membrane integrity and inhibit efflux pumps, addressing two critical resistance mechanisms. The lead compound from this series showed a favorable pharmacokinetic profile in rodent models, supporting further preclinical development.

From a synthetic chemistry perspective, recent advances have focused on improving the scalability and sustainability of 3-3-(Benzyloxy)phenyl-1H-pyrazole production. A green chemistry approach published in Organic Process Research & Development demonstrated a solvent-free microwave-assisted synthesis with 85% yield and minimal byproducts. This method not only reduces environmental impact but also enables rapid library generation for high-throughput screening campaigns.

In conclusion, the growing body of research on 3-3-(Benzyloxy)phenyl-1H-pyrazole (CAS: 1803600-65-8) underscores its importance as a multifunctional scaffold in drug discovery. The compound's modular structure allows for diverse modifications to target various biological pathways, while recent synthetic innovations address practical production challenges. Future directions may include combination therapies, prodrug development, and exploration of its immunomodulatory properties, positioning this scaffold as a valuable asset in addressing unmet medical needs.